Cas no 10403-80-2 (1,2,4-Oxadiazole,3,5-dimethyl-)
10403-80-2 structure
Product Name:1,2,4-Oxadiazole,3,5-dimethyl-
CAS No:10403-80-2
MF:C4H6N2O
MW:98.1032404899597
CID:118582
PubChem ID:12934018
Update Time:2025-04-18
1,2,4-Oxadiazole,3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole,3,5-dimethyl-
- 3,5-DIMETHYL-1,2,4-OXADIAZOLE
- 1,2,4-Oxadiazole,3,5-dimethyl
- 3,5-Dimethyl-1,2,4-oxadiazol
- 3,5-Dimethyl-oxadiazol
- DIMETHYL-1,2,4-OXADIAZOLE
- DTXSID00513347
- 10403-80-2
- AKOS006282370
- 3,5-Dimethyl-1,2,4-oxadiazole, AldrichCPR
- AB44073
- HNJOAIYFUCQZAA-UHFFFAOYSA-N
-
- Inchi: 1S/C4H6N2O/c1-3-5-4(2)7-6-3/h1-2H3
- InChI Key: HNJOAIYFUCQZAA-UHFFFAOYSA-N
- SMILES: O1C(C)=NC(C)=N1
Computed Properties
- Exact Mass: 98.04800
- Monoisotopic Mass: 98.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 66.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.92000
- LogP: 0.68640
1,2,4-Oxadiazole,3,5-dimethyl- Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,2,4-Oxadiazole,3,5-dimethyl- Related Literature
-
D. J. Brown,P. B. Ghosh J. Chem. Soc. B 1969 270
-
2. Behaviour of nitrile oxides towards nucleophiles. Part IV. Heteromacrocycles from acetonitrile oxideAlberto Brandi,Francesco De Sarlo,Antonio Guarna J. Chem. Soc. Perkin Trans. 1 1976 1827
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